Methyl 2-[(3-methyl-1-propylpyrazol-4-yl)amino]acetate

• IUPAC Name: methyl 2-[(3-methyl-1-propylpyrazol-4-yl)amino]acetate
• InChI: InChI=1S/C10H17N3O2/c1-4-5-13-7-9(8(2)12-13)11-6-10(14)15-3/h7,11H,4-6H2,1-3H3
• InChI Key: JXKUYEJITZSMBL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)C)NCC(=O)OC
• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol
• CAS No.: 2247206-96-6

Description

Methyl 2-[(3-methyl-1-propylpyrazol-4-yl)amino]acetate is an organic compound that belongs to the class of pyrazole derivatives Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-[(3-methyl-1-propylpyrazol-4-yl)amino]acetate typically involves the reaction of 3-methyl-1-propylpyrazole with methyl bromoacetate in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-[(3-methyl-1-propylpyrazol-4-yl)amino]acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The ester group in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl 2-[(3-methyl-1-propylpyrazol-4-yl)amino]acetate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 2-[(3-methyl-1-propylpyrazol-4-yl)amino]acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-[(3-methyl-1-phenylpyrazol-4-yl)amino]acetate
• Methyl 2-[(3-methyl-1-ethylpyrazol-4-yl)amino]acetate
• Methyl 2-[(3-methyl-1-butylpyrazol-4-yl)amino]acetate

Uniqueness

Methyl 2-[(3-methyl-1-propylpyrazol-4-yl)amino]acetate is unique due to its specific substitution pattern on the pyrazole ring, which can influence its chemical reactivity and biological activity. The presence of the propyl group at position 1 and the methyl group at position 3 of the pyrazole ring distinguishes it from other similar compounds and may confer unique properties and applications.